2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide

• IUPAC Name: 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide
• InChI: InChI=1S/C14H10F3NO/c1-8-7-9(15)5-6-12(8)18-14(19)13-10(16)3-2-4-11(13)17/h2-7H,1H3,(H,18,19)
• InChI Key: UANDKRGWLGSZNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol

Description

2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide, also known as DFMB, is a compound that belongs to the class of benzamides. It has been studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide is believed to exert its pharmacological effects by binding to specific receptors or enzymes in the body. For example, it has been shown to act as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. By inhibiting FAAH, 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide may increase the levels of endocannabinoids in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide has been found to exhibit various biochemical and physiological effects in laboratory experiments. For example, it has been shown to reduce pain and inflammation in animal models, possibly through its effects on the endocannabinoid system. It has also been found to have potential anti-cancer activity, although further research is needed to confirm this.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide in laboratory experiments is that it is relatively easy to synthesize and purify. It also exhibits potent inhibitory activity against certain enzymes and receptors, making it a useful tool for drug discovery and pharmacological research. However, one limitation is that its effects may be specific to certain cell types or animal models, and may not necessarily translate to humans.

Future Directions

There are several potential future directions for research on 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide. For example, further studies could investigate its potential as a therapeutic agent for various diseases, including pain, inflammation, and cancer. Additionally, more research is needed to understand its mechanism of action and its effects on different cell types and animal models. Finally, 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide could be used as a starting point for the development of new drugs with improved potency and selectivity.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide involves the reaction between 2,6-difluorobenzoyl chloride and 4-fluoro-2-methylaniline in the presence of a base such as triethylamine. This reaction results in the formation of 2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide as a white solid with a melting point of 126-128°C.

Scientific Research Applications

2,6-difluoro-N-(4-fluoro-2-methylphenyl)benzamide has been studied for its potential applications in various scientific research areas, including pharmacology, drug discovery, and medicinal chemistry. It has been found to exhibit inhibitory activity against certain enzymes and receptors, making it a potential candidate for drug development.